Cas no 1820979-18-7 (6-Aminospiro[3.3]heptan-2-ol)

6-Aminospiro[3.3]heptan-2-ol is a structurally unique spirocyclic compound featuring both amino and hydroxyl functional groups. Its rigid spiro[3.3]heptane scaffold confers enhanced stereochemical stability, making it a valuable intermediate in medicinal chemistry and drug discovery. The presence of primary amine and secondary alcohol moieties allows for versatile derivatization, enabling applications in peptidomimetics, chiral auxiliaries, and ligand design. The compact, three-dimensional framework may improve binding affinity and metabolic stability in bioactive molecules. This compound is particularly useful for synthesizing constrained analogs of flexible pharmacophores, offering potential advantages in optimizing pharmacokinetic properties. Its high functional group density and stereochemical control make it a promising building block for fragment-based drug development.
6-Aminospiro[3.3]heptan-2-ol structure
6-Aminospiro[3.3]heptan-2-ol structure
Product Name:6-Aminospiro[3.3]heptan-2-ol
CAS No:1820979-18-7
MF:C7H13NO
MW:127.184221982956
MDL:MFCD22419327
CID:4756387
PubChem ID:72208194
Update Time:2026-02-26

6-Aminospiro[3.3]heptan-2-ol Chemical and Physical Properties

Names and Identifiers

    • 6-Aminospiro[3.3]heptan-2-ol
    • 2-AMINO-6-HYDROXYSPIRO[3.3]HEPTANE
    • PB38782
    • SB20088
    • 6-Amino-spiro[3.3]heptan-2-ol
    • MDL: MFCD22419327
    • Inchi: 1S/C7H13NO/c8-5-1-7(2-5)3-6(9)4-7/h5-6,9H,1-4,8H2
    • InChI Key: JQGJXMXVZNOHOQ-UHFFFAOYSA-N
    • SMILES: OC1CC2(C1)CC(C2)N

Computed Properties

  • Exact Mass: 127.099714g/mol
  • Monoisotopic Mass: 127.099714g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 121
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.2
  • Topological Polar Surface Area: 46.2
  • Molecular Weight: 127.18g/mol

6-Aminospiro[3.3]heptan-2-ol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM212198-1g
6-Aminospiro[3.3]heptan-2-ol
1820979-18-7 97%
1g
$*** 2023-03-30
Enamine
EN300-6733131-0.05g
6-aminospiro[3.3]heptan-2-ol
1820979-18-7 95.0%
0.05g
$30.0 2025-03-13
Enamine
EN300-6733131-0.1g
6-aminospiro[3.3]heptan-2-ol
1820979-18-7 95.0%
0.1g
$46.0 2025-03-13
Enamine
EN300-6733131-0.25g
6-aminospiro[3.3]heptan-2-ol
1820979-18-7 95.0%
0.25g
$65.0 2025-03-13
Enamine
EN300-6733131-0.5g
6-aminospiro[3.3]heptan-2-ol
1820979-18-7 95.0%
0.5g
$103.0 2025-03-13
Enamine
EN300-6733131-1.0g
6-aminospiro[3.3]heptan-2-ol
1820979-18-7 95.0%
1.0g
$132.0 2025-03-13
Enamine
EN300-6733131-2.5g
6-aminospiro[3.3]heptan-2-ol
1820979-18-7 95.0%
2.5g
$254.0 2025-03-13
Enamine
EN300-6733131-5.0g
6-aminospiro[3.3]heptan-2-ol
1820979-18-7 95.0%
5.0g
$498.0 2025-03-13
Enamine
EN300-6733131-10.0g
6-aminospiro[3.3]heptan-2-ol
1820979-18-7 95.0%
10.0g
$985.0 2025-03-13
eNovation Chemicals LLC
Y1126920-500mg
6-Amino-spiro[3.3]heptan-2-ol
1820979-18-7 95%
500mg
$665 2024-07-28

6-Aminospiro[3.3]heptan-2-ol Related Literature

Additional information on 6-Aminospiro[3.3]heptan-2-ol

Introduction to 6-Aminospiro[3.3]heptan-2-ol (CAS No. 1820979-18-7)

6-Aminospiro[3.3]heptan-2-ol, identified by the Chemical Abstracts Service Number (CAS No.) 1820979-18-7, is a structurally unique compound that has garnered significant attention in the field of medicinal chemistry and pharmacology. This spirocyclic amine features a seven-membered spirocyclic core linked to an amino alcohol functionality, making it a promising scaffold for the development of novel bioactive molecules.

The molecular structure of 6-Aminospiro[3.3]heptan-2-ol encompasses a spirocyclic arrangement between a cyclopentane and a cyclohexane ring, with an amine group and a hydroxyl group attached to the central carbon atom. This distinctive architecture imparts unique steric and electronic properties, which can be exploited to modulate biological activity. The compound’s ability to adopt multiple conformations due to its rigid spirocyclic core may enhance its binding affinity to biological targets, making it an attractive candidate for drug discovery.

In recent years, there has been growing interest in spirocyclic compounds due to their potential as pharmacophores in drug design. The spirocyclic framework often provides rigidity, which can improve the metabolic stability and binding affinity of drug candidates. Additionally, the presence of both amine and hydroxyl functional groups offers multiple sites for chemical modification, allowing for the synthesis of derivatives with tailored biological properties.

One of the most compelling aspects of 6-Aminospiro[3.3]heptan-2-ol is its potential application in the development of small-molecule inhibitors for therapeutic targets. Preliminary studies have suggested that this compound may exhibit inhibitory activity against certain enzymes and receptors involved in metabolic disorders, cancer, and neurodegenerative diseases. The spirocyclic core’s ability to interact with biological targets in multiple ways could lead to the discovery of highly selective and potent drugs.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of 6-Aminospiro[3.3]heptan-2-ol with various protein targets with high accuracy. Molecular docking simulations have revealed that this compound can effectively bind to active sites of enzymes such as kinases and phosphodiesterases, which are key players in numerous disease pathways. These findings provide a strong rationale for further exploration of 6-Aminospiro[3.3]heptan-2-ol as a lead compound in drug discovery efforts.

The synthesis of 6-Aminospiro[3.3]heptan-2-ol presents both challenges and opportunities for synthetic chemists. The spirocyclic core requires precise construction to ensure the correct stereochemistry, which is critical for biological activity. However, recent methodological advances in organic synthesis have made it possible to construct complex spirocyclic frameworks more efficiently than ever before. These improvements have opened up new avenues for exploring the chemical space around 6-Aminospiro[3.3]heptan-2-ol and its derivatives.

From a medicinal chemistry perspective, the amine and hydroxyl groups in 6-Aminospiro[3.3]heptan-2-ol provide excellent starting points for further derivatization. For instance, introduction of various substituents at these positions can modulate solubility, bioavailability, and metabolic stability. Additionally, the spirocyclic core itself can be modified through ring-opening reactions or other transformations to generate novel analogs with enhanced biological activity.

The potential therapeutic applications of 6-Aminospiro[3.3]heptan-2-ol are broad and diverse. In oncology research, this compound has shown promise as a scaffold for developing kinase inhibitors that target aberrantly activated signaling pathways in cancer cells. Similarly, in neurodegenerative disease research, derivatives of 6-Aminospiro[3.3]heptan-2-ol have been investigated for their potential to modulate neurotransmitter systems affected by conditions such as Alzheimer’s disease and Parkinson’s disease.

In conclusion, 6-Aminospiro[3.3]heptan-2-ol (CAS No. 1820979-18-7) represents a structurally intriguing compound with significant potential in drug discovery and development. Its unique spirocyclic architecture combined with functional groups that offer multiple sites for chemical modification makes it an attractive scaffold for designing novel bioactive molecules. As research continues to uncover new therapeutic applications for this compound, it is likely that 6-Aminospiro[3.3]heptan-2-ol will play an increasingly important role in the development of next-generation pharmaceuticals.

Recommended suppliers
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD